Cas no 133343-34-7 (Lactacystin)

• Product Name: Lactacystin
• CAS No: 133343-34-7
• MF: C₁₅H₂₄N₂O₇S
• MW: 376.425263404846
• CID: 159456
• Update Time: 2025-05-23

Lactacystin Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-[(3S,4R)-3-hydroxy-2-[(1S)-1-hydroxy-2-methylpropyl]-4-methyl-5-oxo-D-prolyl]-
• Lactacystin
• (+)-Lactacystin
• S-[2R,3S,4R]-3-HYDROXY-2-[(1S)-1-HYDROXY-2-METHYLPROPYL]-4-METHYL-5-OXO-2-PYROLIDINECARBONYL
• Aids008388
• Aids-008388
• LACTACYSTIN (NATIVE)
• LACTACYSTIN, SYNTHETIC
• LACTACYSTIN, STREPTOMYCES SP
• N-Acetyl-S-[(3S,4R)-3-hydroxy-2-[(1S)-1-hydroxy-2-Methylpropyl]-4-Methyl-5-oxo-D-prolyl]-L-cysteine
• 3S-HYDROXY-2R-(1-HYDROXY-2-METHYLPROPYL)-4R-METHYL-5-OXO-2-PYRROLIDINECARBOXYLATE-N-ACETYL-L-CYSTEINE
• N-ACETYL-S-[(2R,3S,4R)-3-HYDROXY-2-[(1S)-1-HYDROXY-2-METHYLPROPYL]-4-METHYL-5-OXO-2-PYRROLIDINECARBONYL]-L-CYSTEINE

• Inchi： 1S/C15H24N2O7S/c1-6(2)10(19)15(11(20)7(3)12(21)17-15)14(24)25-5-9(13(22)23)16-8(4)18/h6-7,9-11,19-20H,5H2,1-4H3,(H,16,18)(H,17,21)(H,22,23)/t7-,9+,10+,11+,15-/m1/s1
• InChI Key： DAQAKHDKYAWHCG-RWTHQLGUSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(C)=O)C([C@@]1([C@H](C(C)C)O)[C@H]([C@@H](C)C(N1)=O)O)=O

Computed Properties

• Exact Mass: 376.13000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 153

Experimental Properties

• Color/Form: Powder
• Melting Point: 233-235°C dec.
• PSA: 178.33000
• LogP: -0.56230
• Solubility: Not available

Lactacystin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-L-alpha-amino acids

Additional information on Lactacystin

Recent Advances in Lactacystin (133343-34-7) Research: A Comprehensive Update

Lactacystin (CAS: 133343-34-7), a potent and selective proteasome inhibitor, continues to be a focal point in chemical biology and pharmaceutical research. This natural product, originally isolated from Streptomyces bacteria, has been instrumental in elucidating the role of the ubiquitin-proteasome pathway in cellular processes. Recent studies have further explored its mechanisms of action, therapeutic potential, and novel applications in drug discovery.

A 2023 study published in Nature Chemical Biology revealed new insights into Lactacystin's binding kinetics with the 20S proteasome core particle. Using cryo-EM and molecular dynamics simulations, researchers demonstrated how the β-lactone warhead of Lactacystin forms covalent adducts with the Thr1 residue of the β5 subunit. These findings provide a structural basis for developing next-generation proteasome inhibitors with improved specificity.

In oncology research, Lactacystin has shown promise in overcoming drug resistance. A recent paper in Cancer Research (2024) reported that combining Lactacystin with PARP inhibitors significantly enhanced cytotoxicity in BRCA-deficient cancer cells. The study suggests that proteasome inhibition may prevent the degradation of toxic DNA repair intermediates, offering a novel combinatorial approach for hard-to-treat cancers.

Neuroscience applications of Lactacystin have also advanced. A 2024 study in Cell Reports demonstrated its utility in modeling neurodegenerative diseases, particularly Parkinson's. Researchers developed an improved Lactacystin-induced model that more accurately recapitulates α-synuclein pathology and dopaminergic neuron loss, providing a valuable tool for therapeutic screening.

From a chemical biology perspective, novel synthetic analogs of Lactacystin have been developed to address its limitations. A recent Journal of Medicinal Chemistry publication (2023) described a series of β-lactone derivatives with enhanced stability and tissue penetration. These compounds maintain potent proteasome inhibition while showing reduced off-target effects compared to the parent molecule.

The pharmaceutical industry continues to explore Lactacystin's scaffold for drug development. Several biotech companies have initiated preclinical programs targeting the immunoproteasome, leveraging Lactacystin's mechanism to develop treatments for autoimmune disorders. Early results suggest these compounds may offer advantages over existing therapies in terms of selectivity and safety profiles.

Recent advances in analytical techniques have improved our understanding of Lactacystin's pharmacokinetics. A 2024 study employing LC-MS/MS and microdialysis provided the first comprehensive tissue distribution profile of Lactacystin in primates, addressing longstanding questions about its bioavailability and blood-brain barrier penetration.

Looking forward, researchers are exploring Lactacystin's potential beyond proteasome inhibition. Preliminary data suggest it may modulate protein homeostasis through additional mechanisms, including effects on chaperone-mediated autophagy. These findings open new avenues for investigating its role in age-related diseases and protein aggregation disorders.